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Cat. No.: B1632803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisononanoin is a triester of glycerin and isononanoic acid, a branched-chain C9 fatty acid. It

is widely used in the cosmetics and personal care industry as a skin-conditioning agent and

emollient due to its excellent sensory properties and stability.[1] As with any chemical

substance with widespread use, a thorough understanding of its environmental fate and

potential impact is crucial for a complete safety assessment. This technical guide provides a

comprehensive overview of the available data and methodologies for evaluating the

environmental properties of Triisononanoin.

Physicochemical Properties
The environmental distribution and behavior of a chemical are largely governed by its

physicochemical properties. For Triisononanoin, a key parameter is its octanol-water partition

coefficient (Log Kow), which indicates its potential for bioaccumulation.

Property Value Source

Molecular Formula C30H56O6 [2]

Molecular Weight 512.8 g/mol [2]

XLogP3 (calculated) 8.9 [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1632803?utm_src=pdf-interest
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.ewg.org/skindeep/ingredients/706665-TRIISONONANOIN/
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triisononanoin
https://pubchem.ncbi.nlm.nih.gov/compound/Triisononanoin
https://pubchem.ncbi.nlm.nih.gov/compound/Triisononanoin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The high calculated XLogP3 value suggests that Triisononanoin has a strong affinity for fatty

tissues and, therefore, a potential for bioaccumulation.[2] However, experimental data is

needed to confirm this.

Environmental Fate
The environmental fate of a substance describes its transport and transformation in various

environmental compartments. Key aspects include its biodegradability, potential for

bioaccumulation, and abiotic degradation processes such as hydrolysis.

Biodegradability
Currently, there is no publicly available experimental data on the biodegradability of

Triisononanoin following standardized protocols such as the OECD 301 series. However,

some inferences can be drawn from the biodegradability of its precursor, isononanoic acid.

Substance Test Guideline Result Conclusion Source

Isononanoic Acid Not specified

35.2%

degradation in 28

days

Not readily

biodegradable
[3]

It is important to note that the esterification of isononanoic acid to form Triisononanoin may

alter its biodegradability. As a triglyceride, Triisononanoin is expected to undergo enzymatic

hydrolysis to glycerin and isononanoic acid, which are then further metabolized.[4] Glycerin is

known to be readily biodegradable.

Bioaccumulation
The potential for a substance to accumulate in living organisms is a critical environmental

endpoint. This is typically assessed by determining the Bioconcentration Factor (BCF) in

aquatic organisms.

There is no experimental BCF data available for Triisononanoin. However, data for its

precursor, isononanoic acid, is available.
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Substance
Bioconcentration
Factor (BCF)

Conclusion Source

Isononanoic Acid <3.1–7.0
Low potential to

bioaccumulate
[3]

The high calculated Log Kow of Triisononanoin (8.9) suggests a high potential for

bioaccumulation.[2] This is in contrast to the low BCF of its precursor. This discrepancy

highlights the need for experimental BCF studies on Triisononanoin to accurately assess its

bioaccumulation potential.

Abiotic Degradation
Hydrolysis is a key abiotic degradation pathway for esters like Triisononanoin. In the presence

of water, it is expected to hydrolyze into glycerin and isononanoic acid. The rate of this

hydrolysis under various environmental pH conditions has not been experimentally determined.

Ecotoxicity
The ecotoxicity of a substance is its potential to cause adverse effects in aquatic and terrestrial

organisms. Standard tests are conducted on representatives of different trophic levels, such as

fish, invertebrates (e.g., Daphnia), and algae.

No direct ecotoxicity data for Triisononanoin was found in the public domain. However, data

for its precursor, isononanoic acid, provides an indication of its potential toxicity.

Aquatic Toxicity of Isononanoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://neuchem.com/wp-content/uploads/2013/07/Isononanoic-Acid-MSDS.pdf
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triisononanoin
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Test Duration Endpoint Value (mg/L) Source

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours LC50 122 [5]

Daphnia magna

(Water Flea)
48 hours EC50 68 [5]

Pseudokirchnerie

lla subcapitata

(Green Algae)

72 hours
EC50 (growth

rate)
81 [5]

The data for isononanoic acid suggest that it has low to moderate acute toxicity to aquatic

organisms. The ecotoxicity of Triisononanoin itself remains to be determined experimentally.

Experimental Protocols
Standardized test guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the environmental fate and impact of chemicals.

Biodegradability Testing (OECD 301)
The OECD 301 series of tests are used to assess the "ready biodegradability" of chemicals. A

substance is considered readily biodegradable if it meets a certain percentage of degradation

within a 10-day window during a 28-day test period.

Principle: A small amount of the test substance is incubated in a mineral medium with a

microbial inoculum (e.g., from activated sludge). The extent of biodegradation is determined

by measuring parameters such as oxygen consumption (respirometry) or carbon dioxide

production.

Key Methodologies:

OECD 301B: CO2 Evolution Test: Measures the CO2 produced during biodegradation.

OECD 301D: Closed Bottle Test: Measures the depletion of dissolved oxygen.
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OECD 301F: Manometric Respirometry Test: Measures the oxygen consumed by the

microorganisms.

Bioaccumulation Testing (OECD 305)
The OECD 305 guideline describes the procedure for determining the Bioconcentration Factor

(BCF) in fish.

Principle: Fish are exposed to a sublethal concentration of the test substance in water for a

defined period (uptake phase), followed by a period in clean water (depuration phase). The

concentrations of the test substance in the fish tissue and water are measured over time.

Calculation: The BCF is calculated as the ratio of the concentration of the chemical in the fish

to the concentration in the water at steady state.

Aquatic Toxicity Testing
Standard OECD guidelines are also available for assessing acute aquatic toxicity.

Fish, Acute Toxicity Test (OECD 203): Typically conducted on rainbow trout or zebrafish over

96 hours to determine the LC50 (the concentration that is lethal to 50% of the test

organisms).

Daphnia sp., Acute Immobilisation Test (OECD 202): Assesses the concentration that causes

immobilization in 50% of the daphnids (EC50) over a 48-hour period.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Determines the

concentration that inhibits the growth of algae by 50% (EC50) over 72 hours.
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Caption: Experimental workflow for assessing the environmental fate of Triisononanoin.
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Caption: Postulated metabolic pathway of Triisononanoin in the environment.

Conclusion and Data Gaps
The available data on the environmental fate and impact of Triisononanoin is limited. While its

precursor, isononanoic acid, has been tested, direct experimental data for Triisononanoin is

lacking for key endpoints such as ready biodegradability, bioaccumulation, and aquatic toxicity.

The high calculated Log Kow suggests a potential for bioaccumulation, which warrants further

investigation through experimental studies.

For a comprehensive environmental risk assessment, the following data are required:

Ready Biodegradability: An OECD 301 study to determine if Triisononanoin is readily

biodegradable.

Bioaccumulation: An OECD 305 study to determine the Bioconcentration Factor (BCF) in

fish.

Aquatic Toxicity: Acute toxicity studies on fish (OECD 203), daphnia (OECD 202), and algae

(OECD 201) to determine LC50 and EC50 values.

Hydrolysis: A study to determine the rate of hydrolysis as a function of pH (OECD 111).

In the absence of experimental data, a precautionary approach should be taken when

considering the environmental release of Triisononanoin. The information provided in this

guide serves as a foundation for researchers and professionals to understand the current state

of knowledge and to identify the necessary steps for a more complete environmental

assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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